Cas no 350999-95-0 (6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID)

• Product Name: 6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID
• CAS No: 350999-95-0
• MF: C₁₈H₁₄BrNO₃
• MW: 372.21266412735
• MDL: MFCD01923322
• CID: 891336
• PubChem ID: 994641
• Update Time: 2025-05-19

6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID
• 6-bromo-2-(3-ethoxyphenyl)-4-quinolinecarboxylic acid
• 6-Bromo-2-(3-ethoxy-phenyl)-quinoline-4-carboxylic acid
• AC1LKNSO
• CTK6G2743
• MolPort-000-151-981
• Oprea1_147705
• PubChem6167
• ALBB-000458
• 350999-95-0
• 6-Bromo-2-(3-ethoxyphenyl)quinoline-4-carboxylicacid
• EU-0050035
• MFCD01923322
• SB72263
• BBL013717
• VS-03958
• STK330766
• CS-0316113
• DTXSID50359757
• DB-069120
• AKOS001699077

• MDL： MFCD01923322
• Inchi： 1S/C18H14BrNO3/c1-2-23-13-5-3-4-11(8-13)17-10-15(18(21)22)14-9-12(19)6-7-16(14)20-17/h3-10H,2H2,1H3,(H,21,22)
• InChI Key： VNGWIIJCZIVDNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)O)=CC(C1C=CC=C(C=1)OCC)=N2

Computed Properties

• Exact Mass: 371.01600
• Monoisotopic Mass: 371.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 4.76120

6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID

Introduction to 6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID (CAS No. 350999-95-0)

6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID, identified by its Chemical Abstracts Service (CAS) number 350999-95-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This quinoline derivative features a bromine substituent at the 6-position and an ethoxy group at the 3-position of the quinoline core, coupled with a carboxylic acid functionality at the 4-position. Such structural attributes make it a versatile scaffold for designing novel bioactive molecules with potential therapeutic applications.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms, particularly bromine, into this framework often enhances electrophilicity, facilitating further functionalization and interactions with biological targets. In parallel, the ethoxy group and the carboxylic acid moiety introduce polar characteristics, influencing solubility and binding affinity. These structural features collectively contribute to the compound's pharmacological profile, making it a valuable intermediate in drug discovery programs.

Recent advancements in medicinal chemistry have highlighted the importance of quinoline derivatives in addressing unmet medical needs. Researchers have been exploring modifications to the quinoline core to optimize pharmacokinetic properties and improve target specificity. The 6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID structure exemplifies this trend, as it combines several pharmacophoric elements that can be fine-tuned to modulate biological activity. For instance, the bromine atom serves as a handle for cross-coupling reactions, enabling the construction of more complex molecules via palladium-catalyzed processes.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Quinoline derivatives have been extensively studied for their ability to interfere with tyrosine kinase activity, which is crucial in cancer signaling pathways. The presence of both bromine and a carboxylic acid group allows for diverse derivatization strategies, including Suzuki-Miyaura cross-coupling to introduce aryl or heteroaryl groups, or amide bond formation to link with polar pharmacophores. Such modifications can enhance binding affinity and selectivity against specific kinases implicated in various diseases.

In addition to oncology applications, 6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID has shown promise in addressing inflammatory and infectious diseases. The quinoline scaffold is known to exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory cascades. The ethoxy group may further enhance these properties by influencing receptor interactions or metabolic stability. Furthermore, quinolines have a long history of use in antimicrobial agents, such as chloroquine and quinine, underscoring their potential in combating resistant pathogens.

The carboxylic acid functionality at the 4-position of 6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID provides an additional site for chemical modification. This moiety can be used to form esters or amides, expanding the compound's utility in prodrug design or covalent inhibitor development. Covalent inhibitors have gained traction in drug development due to their high target specificity and prolonged duration of action. By incorporating reactive groups into the quinoline core, researchers can develop compounds that form stable covalent bonds with key residues in target proteins.

Recent studies have also explored the use of 6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID as a building block for metalloproteinase inhibitors. Metalloproteinases are enzymes involved in various physiological processes but are also implicated in pathologies such as cancer metastasis and rheumatoid arthritis. The quinoline scaffold can be engineered to interact with metalloproteinase active sites through hydrogen bonding networks or hydrophobic interactions. The bromine atom further facilitates this process by serving as a site for transition-metal coordination or activation.

The synthesis of 6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID typically involves multi-step organic transformations starting from commercially available precursors like 2-aminoquinoline or 4-bromobenzoic acid derivatives. Key synthetic steps often include halogenation at the 6-position using brominating agents such as N-bromosuccinimide (NBS), followed by etherification to introduce the ethoxy group via nucleophilic substitution reactions. The final step involves carboxylation at the 4-position through oxidation or carboxylation methodologies.

The compound's physicochemical properties are also worth mentioning. Its molecular weight and functional groups influence solubility, permeability, and metabolic stability—critical factors in drug development. Computational modeling techniques such as molecular docking and pharmacokinetic simulations can be employed to predict how 6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID will interact with biological targets and behave within physiological systems.

In conclusion,6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID (CAS No. 350999-95-0) represents a promising candidate for further exploration in drug discovery due to its versatile structural features and potential biological activities. Its utility as an intermediate for synthesizing kinase inhibitors, anti-inflammatory agents, antimicrobial compounds, and metalloproteinase inhibitors underscores its significance in medicinal chemistry research. As computational methods continue to advance alongside experimental techniques,6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBOXYLIC ACID is likely to play an increasingly important role in developing next-generation therapeutics.